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Compound of Interest

Compound Name: Liarozole dihydrochloride

Cat. No.: B2705173

For Research Use Only

Abstract

Liarozole is a potent inhibitor of cytochrome P450 (CYP) enzymes, particularly CYP26, which is
responsible for the metabolism of all-trans-retinoic acid (ATRA). By blocking ATRA catabolism,
Liarozole effectively increases endogenous levels of ATRA, making it a valuable tool for
studying the biological roles of retinoic acid in cellular differentiation, proliferation, and
apoptosis. Proper preparation of stock solutions is critical for ensuring experimental
reproducibility and accuracy. This document provides a detailed protocol for the preparation,
storage, and handling of Liarozole dihydrochloride stock solutions in Dimethyl Sulfoxide
(DMSO).

Properties and Solubility

Liarozole dihydrochloride is a white to off-white solid. Key quantitative data for this
compound are summarized below.

Table 1: Physicochemical Properties of Liarozole Dihydrochloride
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Property Value

Molecular Formula C19H16Cl2N4 - 2HCI
Molar Mass 450.19 g/mol
Appearance White to off-white solid
Purity >98%

Table 2: Solubility Data

Solvent Solubility
DMSO > 25 mg/mL
Water Sparingly soluble
Ethanol Sparingly soluble

Recommended Storage and Stability

Proper storage is crucial to maintain the integrity of Liarozole dihydrochloride.

Table 3: Storage and Stability Recommendations

Form Storage Temperature Stability
Solid Powder -20°C At least 1 year
DMSO Stock Solution -20°C Up to 3 months

Note: For long-term storage, it is recommended to aliquot the DMSO stock solution into single-
use volumes to avoid repeated freeze-thaw cycles.

Protocol: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM Liarozole dihydrochloride stock
solution in DMSO.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b2705173?utm_src=pdf-body
https://www.benchchem.com/product/b2705173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials and Equipment

o Liarozole dihydrochloride (M.W. 450.19 g/mol )
e Anhydrous/molecular sieve-dried DMSO

o Calibrated analytical balance

e 1.5 mL or 2.0 mL microcentrifuge tubes

» Pipettes and appropriate sterile tips

e \Vortex mixer

¢ Sonicator (optional, but recommended)

Calculation

To prepare 1 mL of a 10 mM stock solution:
e Mass (g) = Molarity (mol/L) x Volume (L) x Molar Weight ( g/mol )
e Mass (mg) = [10 mmol/L x (1/1000 L)] x 450.19 g/mol x 1000 mg/g

e Mass (mg) = 4.50 mg

Step-by-Step Procedure

» Weighing: Carefully weigh out 4.50 mg of Liarozole dihydrochloride powder on an
analytical balance and transfer it to a sterile 1.5 mL microcentrifuge tube.

» Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the powder.

o Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

¢ Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
solution in a water bath for 5-10 minutes until the solution is clear.
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o Storage: Aliquot the clear solution into single-use, light-protected tubes. Store immediately at
-20°C.

Safety and Handling

Liarozole dihydrochloride is a potent bioactive compound. Standard laboratory safety
precautions should be followed.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves when handling the compound in solid or solution form.

« Handling: Avoid inhalation of the powder and contact with skin and eyes. Handle the
compound in a well-ventilated area or a chemical fume hood.

o Disposal: Dispose of waste materials according to institutional and local regulations.

Application Workflow Example

Liarozole is frequently used in cell-based assays to study the effects of increased endogenous
retinoic acid. The diagram below illustrates a typical experimental workflow for treating a cancer
cell line with Liarozole to assess its impact on cell viability.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b2705173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation
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Figure 1. A generalized workflow for a cell-based viability assay using Liarozole.

Mechanism of Action: Retinoic Acid Signaling
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Liarozole functions by inhibiting CYP26 enzymes (primarily CYP26A1 and CYP26B1), which
are responsible for hydroxylating and thereby inactivating all-trans-retinoic acid (ATRA). This
inhibition leads to an accumulation of intracellular ATRA. ATRA then binds to nuclear receptors,
specifically the Retinoic Acid Receptors (RARS), which heterodimerize with Retinoid X
Receptors (RXRs). This complex binds to Retinoic Acid Response Elements (RARES) in the
promoter regions of target genes, modulating their transcription to influence various cellular
processes.
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Figure 2. Liarozole inhibits CYP26, increasing ATRA levels and modulating gene transcription.

 To cite this document: BenchChem. [Application Note: Preparation and Handling of Liarozole
Dihydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2705173#preparing-liarozole-dihydrochloride-stock-
solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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